Cas no 2171658-56-1 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(thiolan-3-yl)methylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(thiolan-3-yl)methylcarbamoyl}propanoic acid
• CAS No: 2171658-56-1
• MF: C₂₅H₂₈N₂O₅S
• MW: 468.565225601196
• CID: 6388991
• PubChem ID: 165804126
• Update Time: 2025-05-22

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(thiolan-3-yl)methylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(thiolan-3-yl)methylcarbamoyl}propanoic acid
• EN300-1551434
• 2171658-56-1
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{methyl[(thiolan-3-yl)methyl]carbamoyl}propanoic acid

• Inchi： 1S/C25H28N2O5S/c1-27(13-16-10-11-33-15-16)24(30)22(12-23(28)29)26-25(31)32-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-22H,10-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： XRJJQQXPAQPXAO-UHFFFAOYSA-N
• SMILES： S1CCC(C1)CN(C)C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 468.17189317g/mol
• Monoisotopic Mass: 468.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 121Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(thiolan-3-yl)methylcarbamoyl}propanoic acid

Research Brief on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(thiolan-3-yl)methylcarbamoyl}propanoic acid (CAS: 2171658-56-1)

In recent years, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(thiolan-3-yl)methylcarbamoyl}propanoic acid (CAS: 2171658-56-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in drug discovery and peptide synthesis. The presence of the fluorenylmethoxycarbonyl (Fmoc) group and thiolan-3-yl moiety makes it a versatile building block for the development of novel bioactive compounds.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability, bioavailability, and efficacy. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The compound's ability to act as a protective group for amino acids during peptide synthesis has been particularly noteworthy, enabling the production of complex peptides with improved pharmacological properties.

One of the key findings from recent research is the compound's role in facilitating the synthesis of peptide-based therapeutics. Its unique structure allows for selective deprotection and coupling, which is critical for the stepwise assembly of peptides. Additionally, studies have demonstrated its compatibility with various solvents and reagents, making it a valuable tool in combinatorial chemistry and high-throughput screening.

Further investigations have explored the compound's potential in targeted drug delivery systems. By incorporating 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(thiolan-3-yl)methylcarbamoyl}propanoic acid into drug conjugates, researchers have achieved enhanced cellular uptake and controlled release of therapeutic agents. This has opened new avenues for the treatment of diseases such as cancer and infectious diseases, where precise drug delivery is paramount.

In conclusion, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(thiolan-3-yl)methylcarbamoyl}propanoic acid (CAS: 2171658-56-1) represents a significant advancement in chemical biology and pharmaceutical research. Its versatility, stability, and compatibility with various synthetic methodologies make it a valuable asset for drug discovery and development. Ongoing research continues to uncover its full potential, paving the way for innovative therapeutic solutions.